Cas no 663180-98-1 ([1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dibromo-, methyl ester)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dibromo-, methyl ester
• CAS No: 663180-98-1
• Molecular Formula: C₁₄H₁₀O₂Br₂
• Molecular Weight: 370.036
• CID: 4460502
• PubChem ID: 71026474

[1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dibromo-, methyl ester Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 3',5'-dibromo-, methyl ester
• methyl 3',5'-dibromo-[1,1'-biphenyl]-4-carboxylate
• 663180-98-1
• methyl 4-(3,5-dibromophenyl)benzoate
• G63373
• SCHEMBL13912441
• Methyl 3',5'-dibromo-[1,1'-biphenyl]-4-carboxylate

• InChIKey： OEYLMTMPBDXWIO-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10Br2O2/c1-18-14(17)10-4-2-9(3-5-10)11-6-12(15)8-13(16)7-11/h2-8H,1H3
• SMILES： COC(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)Br

Computed Properties

• Exact Mass: 369.90271g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 367.90475g/mol
• Heavy Atom Count: 18
• Complexity: 278
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls